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Foramsulfuron Fact Sheet

For your reference, here are the key characteristics of foramsulfuron based on the latest regulatory and

scientific data [1] [2] [3].

Property Description / Value

Herbicide Type Selective sulfonylurea herbicide [1] [2]

Mode of Action Acetolactate synthase (ALS) inhibitor (HRAC Group B, WSSA Group 2) [2]

Primary Uses Post-emergence control of grasses and broadleaf weeds in field corn (Eastern
Canada, Manitoba) and lowbush blueberry (Eastern Canada) [1] [3]

Water Solubility 3293 mg/L (at 20°C, pH 7) [2]

Log P (Octanol-

Water)

-0.78 (indicates low lipophilicity) [2]

Formulation
Examples

Wettable granules (e.g., Tribute Solo 32 DF), Suspensions (e.g., Option 2.25 OD)

[1]
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Dynamic Surface Tension & Droplet Size Prediction

Accurately predicting droplet size is critical for minimizing spray drift and improving target deposition. A

recent study addresses this by focusing on Dynamic Surface Tension (DST) at the moment of sheet

breakup, rather than using equilibrium values [4].

The standard model for predicting the Volume Median Diameter (VMD or DV0.5) of droplets is [4]: Dv0.5 =

C * b * α^(-1/6) * We^(-1/3)

Where:

C: Constant term
b: Characteristic length (minor axis of the nozzle opening)

α: Density ratio (ρ_air / ρ_liquid)
We: Weber number (ρ_liquid * v² * b / σ)

σ: Surface tension - this is the key variable where DST is applied

The core finding is that for adjuvant-containing sprays, using the DST value at the precise Time of Liquid

Sheet Breakup (TLSB) significantly improves the accuracy of this model. The diagram below illustrates the

experimental workflow for determining this critical TLSB parameter [4].
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Start Experiment

Set Up Nozzle & Solution
(Define pressure, adjuvant type/concentration)

Measure DST Profile
(Fit data to obtain DST vs. Time equation)

High-Speed Imaging
(Measure Liquid Sheet Length - LLS)

Particle Image Velocimetry (PIV)
(Measure Velocity at Sheet Terminus - VLST)

Obtain DST at TLSB
(Plug TLSB into DST equation)

Calculate TLSB
TLSB = LLS / VLST

Predict Droplet Size (DV0.5)
(Use DST(TLSB) in VMD model)

Click to download full resolution via product page

Experimental Protocol: Determining TLSB and DST

Here is a detailed methodology for obtaining the crucial TLSB and DST values, based on the refined

approach from the research [4].

Step Procedure & Equipment Key Parameters

1. DST
Measurement

Use maximum bubble pressure method. Measure DST of
spray liquid with varying adjuvant concentrations at multiple

Adjuvant type,
concentration,

temperature.
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Step Procedure & Equipment Key Parameters

surface ages. Fit data to obtain a numerical equation for DST

over time (e.g., using the Hua and Rosen equation).

2. LLS
Measurement

Use a high-speed camera (e.g., 3000 fps or higher). Position

camera perpendicular to the spray sheet. Record multiple
videos of the atomization process. Measure the distance from

the nozzle exit to the point where the continuous sheet first
breaks into ligaments/droplets.

Nozzle type, spray

pressure, adjuvant
concentration.

3. VLST
Measurement

Use Particle Image Velocimetry (PIV). Seed the liquid with
tracer particles. Illuminate the spray sheet with a laser light

sheet. Use a high-speed camera synchronized with the laser
to capture image pairs. Cross-correlate the images to obtain a

2D velocity vector field. Extract the velocity magnitude at the
sheet terminus.

Same as LLS
measurement for

consistency.

4. Data
Integration

Calculate TLSB: TLSB (ms) = LLS (mm) / VLST (m/s).
Substitute the calculated TLSB value into the DST-vs-Time

equation from Step 1 to obtain the relevant DST for the droplet
size prediction model.

Ensure all units are
consistent.

Troubleshooting Guide & FAQs

This section addresses specific experimental challenges mentioned in the research.

Q1: My predictive model for droplet size is inaccurate when using adjuvant-containing solutions.

Why?

Cause: Using equilibrium surface tension (EST) or DST at an arbitrary fixed time (e.g., 20 ms)

instead of the DST at the actual TLSB. Adjuvant molecules need time to migrate to new surfaces, and
this dynamic process is not captured by EST [4].

Solution: Follow the protocol above to determine the TLSB-correlated DST for your specific nozzle,
pressure, and adjuvant combination. This accounts for the dynamic interfacial effects during

atomization [4].
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Q2: My measurement of the Liquid Sheet Breakup Time (TLSB) is inconsistent. How can I improve

accuracy?

Cause: The presence of a transient phase in the spray system where pressure has not fully
stabilized, leading to inaccuracies in measuring the Liquid Sheet Length (LLS) and velocity [4].

Solution:
Refined LLS Measurement: Use high-speed imaging and track the breakup onset

meticulously.
Implement PIV for Velocity: Do not rely on theoretical velocity calculations. Use PIV to

measure the Velocity at the Liquid Sheet Terminus (VLST) directly and precisely [4].
System Calibration: Allow sufficient time for the spray system to reach a stable pressure state

before recording data.

Q3: What are the latest regulatory considerations for spraying foramsulfuron in Canada?

Updated Buffer Zones: The re-evaluation decision mandates updated spray buffer zones to protect

non-target habitats. Always check the most recent product label for the specific requirements [1] [3].
Restricted-Entry Interval (REI): A standard REI of 12 hours is now required for foramsulfuron to

protect workers [1] [3].

Research Note

The 2025 Canadian re-evaluation confirms foramsulfuron has low toxicity to mammals, birds, bees, and

earthworms, with no reported human or environmental incidents, supporting its use in integrated pest

management programs [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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